(3E,7E)-4,8,12-trimethyltrideca-3,7,11-trienoic Acid
Overview
Description
“(3E,7E)-4,8,12-Trimethyltrideca-1,3,7,11-tetraene”, also known as TMTT, belongs to the class of organic compounds known as sesquiterpenoids. These are terpenes with three consecutive isoprene units . It has a molecular weight of 218.3776 .
Molecular Structure Analysis
The molecular formula of “(3E,7E)-4,8,12-Trimethyltrideca-1,3,7,11-tetraene” is C16H26 . The IUPAC Standard InChIKey is CWLVBFJCJXHUCF-RNPYNJAESA-N .Scientific Research Applications
Biocatalysis and Homofarnesylic Acid Production
The compound serves as a precursor for the biocatalytic synthesis of (3E,7E)-homofarnesylic acid . Researchers have developed improved methods to isolate the 3-(E)-isomer from mixtures of corresponding (E/Z) isomers. This advancement enables efficient separation via extraction or distillation, leading to the isolation of the desired acid form .
Homofarnesol Synthesis
Homofarnesol, specifically the (3E,7E)-isomer, plays a crucial role in various biological processes. It is a precursor for the biosynthesis of other compounds and is involved in signaling pathways. Researchers have explored novel methods for the improved production of homofarnesol, emphasizing the (3E,7E)-homofarnesol variant. These methods enhance yields and purity, making it valuable for further studies .
(-)-Ambrox Synthesis
Ambrox, a natural fragrance compound found in ambergris, has applications in perfumery and cosmetics. Researchers have utilized (3E,7E)-homofarnesylic acid or (3E,7E)-homofarnesol as starting materials for the synthesis of (-)-ambrox. This compound contributes to the complex and alluring scent of certain perfumes and colognes .
Mechanism of Action
Target of Action
Similar compounds have been found to interact with proteins involved in various cellular processes .
Biochemical Pathways
Related compounds have been found to influence various biochemical pathways, including those involved in plant defense mechanisms .
Pharmacokinetics
These properties are crucial for understanding the compound’s bioavailability and overall pharmacokinetics .
Result of Action
Similar compounds have been found to have various effects at the molecular and cellular levels .
properties
IUPAC Name |
(3E,7E)-4,8,12-trimethyltrideca-3,7,11-trienoic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H26O2/c1-13(2)7-5-8-14(3)9-6-10-15(4)11-12-16(17)18/h7,9,11H,5-6,8,10,12H2,1-4H3,(H,17,18)/b14-9+,15-11+ |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FCINNSNPGOGNMQ-YFVJMOTDSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=CCCC(=CCCC(=CCC(=O)O)C)C)C |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(=CCC/C(=C/CC/C(=C/CC(=O)O)/C)/C)C |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H26O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
250.38 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(3E,7E)-4,8,12-trimethyltrideca-3,7,11-trienoic Acid | |
CAS RN |
462-66-8 |
Source
|
| Record name | (3E,7E)-4,8,12-trimethyltrideca-3,7,11-trienoic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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